Cas no 742067-11-4 (Tert-butyl 4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product name: Tert-butyl 4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 742067-11-4
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 2123599
• PubChem ID: 66837593

Tert-butyl 4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxy-phenyl)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• IHGZHBNHLRIXET-UHFFFAOYSA-N
• NE36642
• Z1157674122
• tert-butyl 4-(4-hydroxyphenyl)-5,6-dihydropyridine-1(2H)-carboxylate
• 1-(t-butoxycarbonyl)-4-(4-hydroxyphenyl)-1,2,5,6-tetrahydropyridine
• Tert-butyl 4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate

• Inchi： 1S/C16H21NO3/c1-16(2,3)20-15(19)17-10-8-13(9-11-17)12-4-6-14(18)7-5-12/h4-8,18H,9-11H2,1-3H3
• InChI Key： IHGZHBNHLRIXET-UHFFFAOYSA-N
• SMILES： O(C(N1CC=C(C2C=CC(=CC=2)O)CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• Topological Polar Surface Area: 49.8

Tert-butyl 4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 742067-11-4)

Tert-butyl 4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 742067-11-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name Tert-butyl HTP carboxylate, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the 4-hydroxyphenyl moiety and the 1,2,3,6-tetrahydropyridine ring, make it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in neurodegenerative disease research, given its structural similarity to compounds that interact with central nervous system targets.

The growing demand for Tert-butyl 4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate is driven by its role in the development of novel therapeutic agents. Recent studies have explored its utility in the synthesis of dopamine receptor modulators, which are critical for treating conditions like Parkinson's disease and schizophrenia. The CAS No. 742067-11-4 compound is also being investigated for its potential as a precursor in the production of selective serotonin reuptake inhibitors (SSRIs), a class of drugs commonly used to treat depression and anxiety disorders. These applications align with current trends in mental health awareness, a topic that has seen a surge in public interest and online searches.

From a chemical perspective, Tert-butyl HTP carboxylate exhibits notable stability under standard laboratory conditions, making it a reliable reagent for multi-step synthetic routes. The tert-butyl protecting group enhances its solubility in organic solvents, while the 4-hydroxyphenyl group provides a handle for further functionalization. This combination of properties has made it a favorite among synthetic chemists working on complex molecule assembly. Online forums and research databases frequently highlight its use in heterocyclic chemistry, a field that continues to grow in importance for drug discovery.

Quality control and analytical characterization of Tert-butyl 4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate are critical aspects of its handling. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the purity and identity of batches bearing CAS No. 742067-11-4. These analytical procedures are essential given the compound's role in pharmaceutical development, where impurity profiles can significantly impact downstream applications. The emphasis on purity standards reflects broader industry trends toward rigorous quality assurance in chemical manufacturing.

Environmental and safety considerations for Tert-butyl HTP carboxylate follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper storage conditions—typically cool, dry environments protected from light—are recommended to maintain its stability over time. This practical information is frequently sought after by laboratory technicians and researchers, as evidenced by search engine queries related to "safe handling of tetrahydropyridine derivatives." The compound's shelf life and storage recommendations are particularly relevant to pharmaceutical companies engaged in long-term research projects.

The commercial availability of Tert-butyl 4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate has expanded in recent years to meet growing research demand. Suppliers typically offer this compound in quantities ranging from milligrams to kilograms, with certificates of analysis confirming its identity as CAS No. 742067-11-4. Pricing trends indicate steady demand from academic institutions and pharmaceutical R&D departments, especially those focusing on central nervous system drug discovery. The compound's market trajectory parallels increased investment in neurological disorder research, a healthcare priority area in many countries.

Future research directions for Tert-butyl HTP carboxylate may explore its potential in emerging areas such as targeted drug delivery systems. The 4-hydroxyphenyl group presents opportunities for conjugation with various drug carriers, while the tetrahydropyridine ring could be modified to enhance blood-brain barrier penetration. These possibilities align with current pharmaceutical industry priorities, including the development of more effective neurological medications with fewer side effects. Scientific publications and patent filings suggest ongoing innovation involving this compound, particularly in combination with modern synthetic methodologies.

In summary, Tert-butyl 4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 742067-11-4) represents an important tool in contemporary medicinal chemistry. Its structural features and synthetic versatility continue to make it valuable for researchers addressing some of today's most challenging health concerns. As understanding of neurological diseases grows and drug development becomes increasingly sophisticated, compounds like this will likely remain at the forefront of pharmaceutical innovation, bridging the gap between basic research and therapeutic applications.